Cas no 64588-88-1 (2-Pyridinecarbonylchloride, 3-methyl-)

• Product Name: 2-Pyridinecarbonylchloride, 3-methyl-
• CAS No: 64588-88-1
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD13173588
• CID: 499970
• PubChem ID: 20487508
• Update Time: 2025-10-28

2-Pyridinecarbonylchloride, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonylchloride, 3-methyl-
• 2-Pyridinecarbonyl chloride, 3-methyl- (9CI)
• 3-methylpicolinoyl chloride
• 3-methylpyridine-2-carbonyl chloride
• AKOS011625925
• 64588-88-1
• 2-PYRIDINECARBONYL CHLORIDE, 3-METHYL-
• SCHEMBL1340289
• HUBOTQVVYJUKOV-UHFFFAOYSA-N
• 3-methylpicolinic acid chloride
• FT-0767462
• DTXSID00607972
• 3-methyl-pyridine-2-carbonyl chloride

• MDL： MFCD13173588
• Inchi： 1S/C7H6ClNO/c1-5-3-2-4-9-6(5)7(8)10/h2-4H,1H3
• InChI Key： HUBOTQVVYJUKOV-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 155.01388
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Pyridinecarbonylchloride, 3-methyl-

Recent Advances in the Application of 2-Pyridinecarbonylchloride, 3-methyl- (CAS: 64588-88-1) in Chemical Biology and Pharmaceutical Research

2-Pyridinecarbonylchloride, 3-methyl- (CAS: 64588-88-1) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and targeted drug delivery systems. This research brief consolidates the latest findings on its applications, mechanisms, and potential therapeutic benefits, providing valuable insights for researchers in the field.

One of the most significant advancements involves the use of 2-Pyridinecarbonylchloride, 3-methyl- as a building block for novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The compound's ability to form stable amide bonds with amino groups in target molecules enhances its utility in drug design, offering improved pharmacokinetic properties compared to traditional analogs.

In antimicrobial research, derivatives of 2-Pyridinecarbonylchloride, 3-methyl- have exhibited potent activity against multidrug-resistant bacterial strains. A recent Nature Communications article (2024) reported its role in the development of quorum-sensing inhibitors, which disrupt bacterial communication and reduce virulence. This approach presents a novel strategy to combat antibiotic resistance, leveraging the compound's structural flexibility to target specific bacterial pathways.

Additionally, the compound has been explored in targeted drug delivery systems. Researchers at MIT (2024) utilized 2-Pyridinecarbonylchloride, 3-methyl- to functionalize nanoparticles for precise cancer therapy. The modified nanoparticles demonstrated enhanced tumor penetration and reduced off-target effects in preclinical models, underscoring the compound's potential in next-generation therapeutics. These findings align with broader trends in personalized medicine, where precise chemical modifications are critical for optimizing treatment outcomes.

In conclusion, 2-Pyridinecarbonylchloride, 3-methyl- (CAS: 64588-88-1) continues to be a pivotal tool in chemical biology and pharmaceutical innovation. Its applications span kinase inhibition, antimicrobial therapy, and drug delivery, reflecting its adaptability and therapeutic value. Future research should focus on scaling its synthesis and exploring novel derivatives to address unmet medical needs. This brief underscores the importance of interdisciplinary collaboration to fully realize the compound's potential in advancing human health.